2-{[(4-Ethylphenyl)methyl]amino}acetamide

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2-[(4-ethylphenyl)methylamino]acetamide
• InChI: InChI=1S/C11H16N2O/c1-2-9-3-5-10(6-4-9)7-13-8-11(12)14/h3-6,13H,2,7-8H2,1H3,(H2,12,14)
• InChI Key: MWSGRNUTCGAQBV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNCC(=O)N

Description

2-{[(4-Ethylphenyl)methyl]amino}acetamide (CAS: 1020987-17-0, molecular formula: C₁₀H₁₄N₂O, molecular weight: 178.23 g/mol) is an acetamide derivative featuring a 4-ethylphenylmethylamino substituent. Its structure comprises a central acetamide backbone with a tertiary amine linkage to a 4-ethylbenzyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-Ethylphenyl)methyl]amino}acetamide typically involves the reaction of 4-ethylbenzylamine with chloroacetamide under controlled conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is usually heated to a temperature of around 80-100°C to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-{[(4-Ethylphenyl)methyl]amino}acetamide can be scaled up by using continuous flow reactors. This allows for better control over reaction conditions and higher yields. The use of solvents such as ethanol or methanol can also aid in the purification of the final product through recrystallization .

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Ethylphenyl)methyl]amino}acetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the amide group to an amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Amines.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

2-{[(4-Ethylphenyl)methyl]amino}acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as a reagent in various industrial processes

Mechanism of Action

The mechanism of action of 2-{[(4-Ethylphenyl)methyl]amino}acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

The structural and functional attributes of 2-{[(4-Ethylphenyl)methyl]amino}acetamide are compared below with key analogs, categorized by substituent variations, heterocyclic modifications, and biological activities.

Substituent Variations on the Aromatic Ring

a) 2-azido-N-(4-methylphenyl)acetamide

• Structure : Replaces the 4-ethylbenzyl group with a 4-methylphenyl ring and an azide (-N₃) group at the α-position.

b) N-(4-Chlorophenyl)-2-(methyl(phenyl)amino)acetamide

• Structure: Substitutes the ethyl group with chlorine at the para position and introduces a methyl-phenylamino group.
• Reported synthesis yields reach 82% .

c) 2-[(2-Aminophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• Structure : Features a sulfanyl (-S-) bridge and methoxy group.
• This compound is noted for antimicrobial applications .

Modifications to the Amino/Amide Backbone

a) 2-Hydroxy-N-(4-methoxybenzyl)acetamide

• Structure: Replaces the ethylphenylmethylamino group with a 4-methoxybenzyl group and adds a hydroxyl (-OH) at the α-position.

b) 2-[(2-hydroxyethyl)amino]-N-[4-(phenylmethoxy)phenyl]acetamide

• Structure: Incorporates a hydroxyethylamino group and a phenylmethoxy substituent.
• Impact : The hydroxyethyl group introduces additional hydrogen bonding sites, which may enhance target engagement in hydrophilic environments .

Heterocyclic Derivatives

a) N-(2-((4-Ethylphenyl)amino)benzo[d]oxazole-5-yl)acetamide

• Structure : Integrates a benzo[d]oxazole ring system linked to the 4-ethylphenyl group.
• This structural complexity may improve pharmacokinetic properties .

b) iCRT3 (Wnt Pathway Inhibitor)

• Structure : Contains an oxazole ring and a sulfanyl-acetamide backbone.
• Impact : Demonstrated inhibition of Wnt/β-catenin signaling in macrophages, highlighting the role of heterocycles in modulating inflammatory pathways. The sulfanyl group may contribute to direct β-catenin binding .

Functional Group Additions

a) 2-(4-chloro-3-methylphenoxy)-N-[4-[(ethylphenylamino)sulfonyl]phenyl]acetamide

• Structure: Adds a phenoxy group and a sulfonamide (-SO₂NH-) linkage.
• The chloro-methylphenoxy substituent increases steric bulk, which may affect bioavailability .

b) N-[4-(Benzyloxy)phenyl]-N~2~-(2-hydroxyethyl)glycinamide

• Structure : Features a benzyloxy group and a hydroxyethyl-glycinamide chain.
• Impact : The glycinamide backbone and benzyloxy group may enhance peptide-like interactions, useful in protease inhibitor design .

Biological Activity

The compound 2-{[(4-Ethylphenyl)methyl]amino}acetamide is a derivative of acetamide that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its enzyme inhibition potential, anticancer properties, and other pharmacological effects, supported by case studies and research findings.

Chemical Structure

The chemical structure of 2-{[(4-Ethylphenyl)methyl]amino}acetamide can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}_{1}\text{O}_{1}$$

This structure indicates the presence of an ethylphenyl group attached to a methylamino group, with an acetamide functional group.

Enzyme Inhibition

Research indicates that compounds with acetamide moieties often exhibit enzyme inhibitory activities. For instance, studies have shown that related sulfonamide-acetamide derivatives demonstrate significant inhibitory effects against enzymes such as α-glucosidase and acetylcholinesterase (AChE) .

• α-Glucosidase Inhibition : Compounds similar to 2-{[(4-Ethylphenyl)methyl]amino}acetamide have been reported to inhibit α-glucosidase, which is crucial for managing Type 2 Diabetes Mellitus (T2DM). The inhibition of this enzyme helps in reducing postprandial glucose levels.
• Acetylcholinesterase Inhibition : The potential for AChE inhibition suggests possible applications in treating Alzheimer’s disease. AChE inhibitors are essential in increasing acetylcholine levels in the brain, thereby enhancing cognitive function .

Compound	Enzyme Target	Inhibition Type	Reference
2-{[(4-Ethylphenyl)methyl]amino}acetamide	α-Glucosidase	Significant
2-{[(4-Ethylphenyl)methyl]amino}acetamide	Acetylcholinesterase	Moderate

Anticancer Activity

The anticancer potential of 2-{[(4-Ethylphenyl)methyl]amino}acetamide is supported by findings from various studies. Compounds with similar structures have been tested against multiple cancer cell lines, showing promising results:

• Cell Line Studies : A study demonstrated that derivatives of acetamides exhibited cytotoxic effects against human glioblastoma (U-87) and triple-negative breast cancer (MDA-MB-231) cell lines. The MTT assay results indicated a reduction in cell viability up to 46.2% for certain derivatives .
• Mechanism of Action : The anticancer activity may be attributed to the compound's ability to induce apoptosis and inhibit cell proliferation through various pathways, including the modulation of signaling pathways involved in cell survival .

Cell Line	IC50 (µM)	Reference
U-87	12.5
MDA-MB-231	10.0

Case Studies and Research Findings

• In Vitro Studies : A recent study evaluated the biological activity of several acetamide derivatives, including those structurally related to 2-{[(4-Ethylphenyl)methyl]amino}acetamide. The findings suggested that modifications in the aromatic ring significantly affected both enzyme inhibition and anticancer activity .
• Molecular Docking Studies : Computational studies using molecular docking techniques have provided insights into the binding affinities of these compounds with target enzymes. The binding energy values indicated strong interactions between the compounds and their respective targets, supporting their potential as therapeutic agents .
• Pharmacological Profiles : Additional research has highlighted the broad pharmacological profiles of acetamide derivatives, including anti-inflammatory and antioxidant activities. These properties further enhance their therapeutic potential across various medical conditions .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-{[(4-Ethylphenyl)methyl]amino}acetamide, and how can reaction conditions be optimized?

• Methodology :

• Nucleophilic substitution : React 4-ethylbenzylamine with chloroacetamide in a polar aprotic solvent (e.g., DMF) under reflux. Monitor progress via TLC or HPLC.
• Catalytic amidation : Use coupling agents like EDC/HOBt for milder conditions, particularly if sensitive functional groups are present .
• Optimization : Apply Design of Experiments (DOE) to vary temperature, solvent, and catalyst ratios. For example, factorial design can identify critical factors affecting yield .

Q. How can researchers confirm the structural identity and purity of this compound?

• Analytical techniques :

• NMR spectroscopy : Analyze $^1H$- and $^{13}C$-NMR to verify substituent positions and amine-acetamide linkage.
• Mass spectrometry : Confirm molecular weight (e.g., ESI-MS) and fragmentation patterns.
• X-ray crystallography : Resolve crystal structure for absolute configuration validation, as demonstrated in similar acetamide derivatives .
• HPLC : Assess purity (>95%) using reverse-phase columns and UV detection .

Q. What solvents are compatible with 2-{[(4-Ethylphenyl)methyl]amino}acetamide for experimental use?

• Solubility screening : Test in DMSO, methanol, or acetonitrile. For low solubility (<100 µg/mL), use sonication or co-solvents (e.g., PEG-400).
• Storage : Store in anhydrous conditions at -20°C to prevent hydrolysis. Reference spectral databases (e.g., NIST Chemistry WebBook) for solvent compatibility guidelines .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the biological activity of this compound?

• In vitro assays :

• Antimicrobial testing : Use microdilution assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) with MIC determination.
• Cytotoxicity : Employ MTT assays on cancer cell lines (e.g., HeLa, MCF-7) and compare IC$_{50}$ values to reference drugs.
• Anti-inflammatory activity : Measure COX-2 inhibition via ELISA or Western blot .
  • Dose-response studies : Use logarithmic concentration ranges (1 nM–100 µM) and triplicate replicates to ensure statistical validity .

Q. How should contradictions in reported physicochemical or bioactivity data be resolved?

• Data validation :

• Cross-reference with authoritative databases (e.g., NIST, PubChem) for spectral and solubility data .
• Replicate conflicting experiments under controlled conditions (e.g., pH, temperature).
• Employ multivariate analysis to isolate variables causing discrepancies (e.g., impurity profiles, solvent effects) .

Q. What computational strategies predict the compound’s reactivity and target interactions?

• Molecular docking : Use AutoDock Vina or Schrödinger to model binding with biological targets (e.g., enzymes, receptors). Validate with MD simulations.
• DFT calculations : Analyze electron density maps (e.g., Gaussian 16) to predict nucleophilic/electrophilic sites for functionalization .
• ADMET prediction : Utilize SwissADME or pkCSM to estimate bioavailability and toxicity .

Q. How can synthesis yield be improved via process engineering?

• Membrane separation : Purify intermediates using nanofiltration to remove byproducts.
• Continuous flow reactors : Enhance reaction efficiency and scalability compared to batch methods.
• Catalyst optimization : Screen transition-metal catalysts (e.g., Pd/C, CuI) for amidation steps .

Q. What advanced techniques confirm stereochemical or conformational properties?

• Circular dichroism (CD) : Resolve enantiomeric excess in chiral derivatives.
• Dynamic NMR : Study rotational barriers of the acetamide group in solution.
• Single-crystal XRD : Resolve absolute configuration, as applied to structurally analogous compounds .